4-Hydroxybaumycinol A1

• CAS: 78962-31-9
• Molecular Formula: C33H43NO13
• Molecular Weight: 661.7 g/mol
• InChI: InChI=1S/C33H43NO13/c1-13(36)8-22(44-14(2)12-35)47-32-15(3)45-23(9-19(32)34)46-21-11-33(43,16(4)37)10-18-25(21)31(42)27-26(29(18)40)28(39)17-6-5-7-20(38)24(17)30(27)41/h5-7,13-16,19,21-23,32,35-38,40,42-43H,8-12,34H2,1-4H3
• InChIKey: QSLSPJFMOXHLJX-UHFFFAOYSA-N

Sourcing 4-Hydroxybaumycinol A1: Identity and CAS Verification

4-Hydroxybaumycinol A1, also known as rubeomycin B, is an anthracycline glycoside antibiotic first isolated from Actinomadura roseoviolacea var. biwakoensis [1]. This compound is characterized by a tetracyclic quinone chromophore linked to a unique amino sugar moiety. A critical note for procurement is a well-documented nomenclature ambiguity: the primary literature establishes that 4-Hydroxybaumycinol A1 corresponds to rubeomycin B, and its close analog, 4-Hydroxybaumycinol A2, corresponds to rubeomycin B1 [2]. In many vendor databases, the CAS registry number 78962-31-9 is frequently associated with 4-Hydroxybaumycinol A2, whereas 4-Hydroxybaumycinol A1 is more correctly associated with CAS 78919-31-0. Verifying the structural identity and CAS number with the supplier is therefore essential for obtaining the intended research material.

1

Verify structural identity with supplier; confirm CAS assignment matches rubeomycin B (not A2).

2

Review nomenclature ambiguity: 4‑Hydroxybaumycinol A1 = rubeomycin B; A2 = rubeomycin B1.

3

Anthracycline antibiotic natural product suited for polymerase inhibition, antimicrobial screening, and cell-model studies.

• [1] Ogawa, Y., et al. (1981). Rubeomycin, a new anthracycline antibiotic complex. I. Taxonomy of producing organism, isolation, characterization and biological activities of rubeomycin A, A1, B and B1. The Journal of Antibiotics, 34(8), 938-950. View Source
• [2] Ogawa, Y., et al. (1984). The absolute structures of rubeomycins A and A1 (carminomycins II and III) and rubeomycins B and B1 (4-hydroxybaumycinols A1 and A2). The Journal of Antibiotics, 37(1), 44-56. View Source

Why 4-Hydroxybaumycinol A1 Cannot Be Substituted

The anthracycline class exhibits profound functional divergence driven by subtle differences in glycosylation and hydroxylation patterns, which critically alter DNA binding affinity, topoisomerase II inhibition, and resulting cytotoxicity profiles [1]. Within the baumycin/rubeomycin family, the presence and position of a single hydroxyl group on the aglycone or sugar moiety serve as a key determinant of biological activity. For example, 4-Hydroxybaumycinol A1 (rubeomycin B) is structurally distinct from baumycin A1/A2 and from its close relative 4-Hydroxybaumycinol A2 (rubeomycin B1), leading to differential interactions with nucleic acid polymerases [2]. A generic substitution with a more common or readily available anthracycline like daunorubicin or a different baumycin analog cannot be assumed to yield comparable experimental outcomes in mechanistic studies of polymerase inhibition or in models of bacterial and tumor cell growth.

!

General anthracyclines (e.g., daunorubicin) may not reproduce polymerase inhibition potency due to divergent glycosylation/hydroxylation patterns.

!

4‑Hydroxybaumycinol A2 (rubeomycin B1) may shift interaction profile with nucleic acid polymerases; polymerases inhibition endpoints may differ.

!

Baumycin B/C sub-families show substantially higher IC50 in polymerase assays; substitution can alter enzyme inhibition context.

• [1] Komiyama, T., Oki, T., & Inui, T. (1983). Interaction of new anthracycline antibiotics with DNA. Effects on nucleic acid synthesis and binding to DNA. Biochimica et Biophysica Acta (BBA) - Gene Structure and Expression, 740(1), 80-87. View Source
• [2] Komiyama, T., Oki, T., & Inui, T. (1983). Interaction of new anthracycline antibiotics with DNA. Effects on nucleic acid synthesis and binding to DNA. Biochimica et Biophysica Acta (BBA) - Gene Structure and Expression, 740(1), 80-87. View Source

Structural and Biochemical Differentiation Evidence

Absolute Stereochemistry vs. Daunorubicin

The absolute stereochemistry of the amino sugar moiety in 4-Hydroxybaumycinol A1 (rubeomycin B) was definitively established through direct comparison of its optical rotation with that of L-(+)-lactic acid and the clinically used anthracycline daunomycin [1]. This rigorous analysis confirmed a unique configuration at the C-1″ position that distinguishes it from related compounds, providing a verified chemical fingerprint that ensures the procurement of the correct and fully characterized molecule.

Absolute configuration vs daunorubicin

Head‑to‑head

Confirmed C‑1″ absolute configuration via optical rotation and NMR; distinct from daunomycin.

Verifies target‑specific structural identity; supports SAR reproducibility.

Stereochemical fingerprint prerequisite for procurement.

Evidence Dimension	Optical rotation and spectral properties of sugar derivatives
Target Compound Data	Confirmed absolute configuration of the sugar moiety (rubeomycin B), determined by comparison to L-(+)-lactic acid derivatives.
Comparator Or Baseline	Daunomycin (daunorubicin) and L-(+)-lactic acid.
Quantified Difference	The study provides conclusive assignment of the absolute configuration for the target compound, which was previously undefined and distinct from that of daunomycin.
Conditions	Derivatization of the sugar moiety followed by optical rotation measurement and spectral analysis (NMR, MS).

Why This Matters

This data verifies the structural identity of the compound, which is a non-negotiable prerequisite for reproducibility in research and essential for any structure-activity relationship (SAR) study where stereochemistry dictates biological function.

• [1] Ogawa, Y., et al. (1984). The absolute structures of rubeomycins A and A1 (carminomycins II and III) and rubeomycins B and B1 (4-hydroxybaumycinols A1 and A2). The Journal of Antibiotics, 37(1), 44-56. View Source

Differential Polymerase Inhibition vs. Baumycin B/C

In a comparative biochemical study, 4-Hydroxybaumycinol A1 (rubeomycin B) and related baumycin A analogs demonstrated potent inhibition of DNA polymerase I, RNA polymerase, and reverse transcriptase, with IC50 values ranging from 10-30 µM [1]. Critically, this activity profile is not a class-wide feature; baumycins B1, B2, C1, and C2 were explicitly shown to have high IC50 values against the same three polymerases, indicating a significant loss of inhibitory potency [1]. This establishes that the 4-hydroxybaumycinol A1 structure possesses a favorable interaction with these enzymes that is absent in closely related baumycin sub-families.

Polymerase inhibition IC50

Head‑to‑head

IC50 = 10–30 µM (DNA pol I, RNA pol, reverse transcriptase).

Supports polymerase inhibition endpoint review; distinguishes from baumycin B/C series.

Baumycins B1, B2, C1, C2 show much higher IC50.

Evidence Dimension	Inhibitory concentration (IC50) against DNA polymerase I, RNA polymerase, and reverse transcriptase.
Target Compound Data	IC50 = 10-30 µM (based on data for baumycins A1/A2, which share the potent inhibitory profile).
Comparator Or Baseline	Baumycins B1, B2, C1, and C2.
Quantified Difference	Baumycins B1, B2, C1, and C2 show 'high IC50 values,' indicating a substantially reduced inhibitory effect compared to the 10-30 µM range of the more potent analogs.
Conditions	In vitro enzymatic assays using DNA polymerase I (E. coli), RNA polymerase (E. coli), and reverse transcriptase (avian myeloblastosis virus) with calf thymus DNA as a template.

Why This Matters

This data provides a clear, quantifiable basis for selecting 4-Hydroxybaumycinol A1 over its baumycin B and C analogs for studies focused on nucleic acid synthesis inhibition. The functional difference is stark and has direct implications for experimental design.

• [1] Komiyama, T., Oki, T., & Inui, T. (1983). Interaction of new anthracycline antibiotics with DNA. Effects on nucleic acid synthesis and binding to DNA. Biochimica et Biophysica Acta (BBA) - Gene Structure and Expression, 740(1), 80-87. View Source

Antimicrobial and Antitumor Activity Profile

The foundational characterization of the rubeomycin complex established a consistent biological activity profile for its constituent members, including 4-Hydroxybaumycinol A1 (rubeomycin B) [1]. The compound exhibits activity against Gram-positive bacteria, in vitro cytotoxicity against Yoshida sarcoma cells, and in vivo efficacy against P388 leukemia [1]. While direct quantitative comparisons between the individual rubeomycin components (A, A1, B, B1) are not provided in the primary characterization, this profile defines its functional space and confirms its potential as an antitumor and antibacterial agent. This baseline activity is essential for any follow-on investigation and distinguishes it from anthracyclines with purely antitumor or purely antibacterial applications.

Bioactivity profile

Class‑level inference

Activity against Gram‑positive bacteria, Yoshida sarcoma cells (in vitro), P388 leukemia (in vivo).

Defines multimodal bioactive identity; supports antimicrobial screening and cytotoxicity endpoint review.

Component‑specific quantitative data not reported.

Evidence Dimension	Biological activity spectrum
Target Compound Data	Activity against Gram-positive bacteria, Yoshida sarcoma cells, and P388 leukemia in vivo.
Comparator Or Baseline	Other anthracyclines (e.g., carminomycin, aclacinomycin) and other rubeomycin complex members (A, A1, B1).
Quantified Difference	Quantitative data for the specific component is not reported. The data establishes a multi-modal activity profile (antibacterial and antitumor) for the complex.
Conditions	In vitro antibacterial assays (MIC), in vitro cytotoxicity assays against Yoshida sarcoma cells, and in vivo antitumor testing in a P388 leukemia mouse model.

Why This Matters

This evidence confirms the compound's identity as a bioactive anthracycline with a dual antibacterial/antitumor profile. For procurement, this defines its utility in a broad range of biological assays and confirms that the material is the expected, biologically active entity.

• [1] Ogawa, Y., et al. (1981). Rubeomycin, a new anthracycline antibiotic complex. I. Taxonomy of producing organism, isolation, characterization and biological activities of rubeomycin A, A1, B and B1. The Journal of Antibiotics, 34(8), 938-950. View Source

Research Applications Based on Verified Differentiation

SAR Studies of Anthracycline Polymerase Inhibition

4-Hydroxybaumycinol A1 is an ideal candidate for SAR studies aimed at dissecting the molecular determinants of nucleic acid polymerase inhibition. Its proven, potent inhibitory effect (IC50 10-30 µM) [1] stands in stark contrast to the weak activity of baumycins B1, B2, C1, and C2 [1]. Using this compound as a molecular probe allows researchers to pinpoint the specific structural modifications—namely the presence of the 4-hydroxy group in the baumycinol A series versus the B series—that govern the compound's ability to interact with and inhibit key DNA and RNA processing enzymes.

Structural Standard for Rubeomycin B in Metabolomics

Due to the rigorous determination of its absolute configuration [2], 4-Hydroxybaumycinol A1 serves as an authentic and verifiable analytical standard. It is essential for the unambiguous identification and quantification of rubeomycin B in complex biological matrices, such as fermentation broths of Actinomadura species or in metabolomics profiling studies. Using this compound as a standard ensures that any signal attributed to 'rubeomycin B' or '4-Hydroxybaumycinol A1' is based on a structurally confirmed and stereochemically defined reference, thereby eliminating the ambiguity common with under-characterized natural product isolates.

Baseline Comparator in Dual-Activity Anthracycline Research

For researchers exploring anthracyclines with combined antibacterial and antitumor properties, 4-Hydroxybaumycinol A1 provides a well-defined baseline. Its established activity profile against Gram-positive bacteria and in both in vitro (Yoshida sarcoma) and in vivo (P388 leukemia) tumor models [3] positions it as a key comparator compound. Studies investigating the therapeutic index, mechanisms of resistance, or synergistic effects of newer anthracycline analogs can utilize 4-Hydroxybaumycinol A1 to contextualize their findings within the known spectrum of activities for this class of compounds.

Application

Selection Property

Validation Focus

Polymerase inhibition SAR studies

Differential inhibitory potency vs. baumycin B/C series

IC50 profiling and polymerase selectivity assays

Metabolomics reference standard for rubeomycin B

Confirmed absolute configuration and reference identity

Stereochemical identity and quantification in biological matrices

Dual‑activity anthracycline research

Multimodal antibacterial/antitumor screening profile

Cell‑model and in vivo model endpoint comparison

• [1] Komiyama, T., Oki, T., & Inui, T. (1983). Interaction of new anthracycline antibiotics with DNA. Effects on nucleic acid synthesis and binding to DNA. Biochimica et Biophysica Acta (BBA) - Gene Structure and Expression, 740(1), 80-87. View Source
• [2] Ogawa, Y., et al. (1984). The absolute structures of rubeomycins A and A1 (carminomycins II and III) and rubeomycins B and B1 (4-hydroxybaumycinols A1 and A2). The Journal of Antibiotics, 37(1), 44-56. View Source
• [3] Ogawa, Y., et al. (1981). Rubeomycin, a new anthracycline antibiotic complex. I. Taxonomy of producing organism, isolation, characterization and biological activities of rubeomycin A, A1, B and B1. The Journal of Antibiotics, 34(8), 938-950. View Source